Cas no 3736-77-4 (2,2'-Anhydrouridine)

• Product Name: 2,2'-Anhydrouridine
• CAS No: 3736-77-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• MDL: MFCD00004945
• CID: 44442
• PubChem ID: 24859440
• Update Time: 2025-04-18

2,2'-Anhydrouridine Chemical and Physical Properties

Names and Identifiers

• O2,2'-cyclouridine
• 2,2-Cyclouridine
• 02,2-Cycloridine
• 2,2-Anhydrocytidine
• 2,2-Anhydro-1-(b-D-Arabinofuranosyl) Uracil
• 2,2'-O-Cyclouridine
• 2,2'-Anhydro-1(B-D-arabinofuranosyl)uracil
• 2,2'-ANHYDRO-1(BETA-D-ARABINOFURANOSYL)URACIL
• 2,2'-ANHYDRO-1-(Β-D-ARABINOFURANOSYL)-URACIL
• 2,2'-Anhydrouridine
• 2,2'-Cyclouridine
• O2,2′-Cyclouridine
• 2,2′-O-Cyclouridine
• 2,2-Anhydro-1(b-D-arabinofuranosyl)uracil
• 2,2'-O-Anhydro-(1-β-D-arabinofuranosyl)uracil
• 2,2'-Anhydro-1-(beta-D-arabinofuranosyl) uracil
• Cyclouridine
• 2,2'-Anhydro-(1-Beta-D-Arabinofuranosyl)uracil
• 2,2;-Cyclouridine
• 2,2'-Anhydro(1-beta-D-arabinofuranosyl)uracil
• O2,2'-Cyclouridine (VAN)
• NSC157148
• Oc,2'-cyclouridine
• 2,2'Anhydrouridine
• 2,2' Anhydrouridine
• 2,2'-anhydro ur
• BJE
• 2,2'-Anhydro-(1-Beta-D-Ribofuranosyl)uracil
• 2,2'-anhydro uridine
• 2, 2'-
• O2,2'-Cyclouridine, 99%
• 2,2'-Anhydro-1(
• InChI=1/C9H10N2O5/c12-3-4-6(14)7-8(15-4)11-2-1-5(13)10-9(11)16-7/h1-2,4,6-8,12,14H,3H2/t4-,6-,7+,8-/m1/s1
• (2R,3R,3AS,9AR)-2,3,3A,9A-TETRAHYDRO-3-HYDROXY-2-(HYDROXYMETHYL)-6H-FURO(2',3':4,5)OXAZOLO(3,2-A)PYRIMIDIN-6-ONE
• 2,2 inverted exclamation mark -O-Cyclouridine
• AS-15433
• s4984
• EINECS 223-107-6
• O(2),2'-anhydrouridine
• UNII-N9APX1AAR4
• UUGITDASWNOAGG-CCXZUQQUSA-
• CS-W013029
• J-700011
• (2R,3R,3aS,9aR)-3-hydroxy-2-(hydroxymethyl)-2,3,3a,9a-tetrahydrofuro[[?]:[?]]oxazolo[[?]]pyrimidin-6-one
• 6H-Furo(2',3':4,5)oxazolo(3,2-a)pyrimidin-6-one, 2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, stereoisomer (VAN)
• 3736-77-4
• W-106545
• N9APX1AAR4
• MFCD00004945
• SCHEMBL1883172
• CHEMBL3251336
• (2R-(2alpha,3beta,3Abeta,9abeta))-2,3,3a,9a-tetrahydro-3-hydroxy-(hydroxymethyl)-6H-furo(2',3':4,5)oxazolo(3,2-a)pyrimidin-6-one
• 2,2'-Anhydro(1-.beta.-D-arabinofuranosyl)uracil
• AKOS015896944
• DB04627
• DTXSID801315535
• UUGITDASWNOAGG-CCXZUQQUSA-N
• 2 2-Cyclouridine
• (2R,3R,3aS,9aR)-2,3,3a,9a-Tetrahydro-3-hydroxy-2-(hydroxymethyl)-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
• HG1148
• Q27095363
• (2R,3R,3aS,9aR)-3-hydroxy-2-(hydroxymethyl)-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
• 2,2'-Cyclouridine;O2,2'-Cyclouridine
• NCGC00651741-01
• 6H-Furo(2',3':4,5)oxazolo(3,2-a)pyrimidin-6-one, 2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, (2R-(2alpha,3beta,3abeta,9abeta))-
• NSC 157148
• 2, 2'-Anhydrouridine
• ?-D-arabinofuranosyl)uracil
• HY-W012313
• BP-58603
• BRD-K46900527-001-01-4
• Anhydrouridine; 2,2'-ANHYDROURIDINE; CYCLOURIDINE
• (2R,4R,5R,6S)-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-10-one
• NS00068261
• 2,2'-ANHYDRO-URIDINE
• 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one, 2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, (2R,3R,3aS,9aR)-
• CCG-252211
• NSC-157148
• 2'-Anhydro(1-.beta.-D-arabinofuranosyl)uracil
• 2,2-Cyclouridine?
• 2',2-anhydrouridine
• 2,2a(2)-Anhydrouridine

• MDL： MFCD00004945
• Inchi： 1S/C9H10N2O5/c12-3-4-6(14)7-8(15-4)11-2-1-5(13)10-9(11)16-7/h1-2,4,6-8,12,14H,3H2/t4-,6-,7+,8-/m1/s1
• InChI Key： UUGITDASWNOAGG-CCXZUQQUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]2[C@@H]1N1C=CC(N=C1O2)=O)O

Computed Properties

• Exact Mass: 226.05900
• Monoisotopic Mass: 226.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 91.6
• Surface Charge: 0
• Tautomer Count: Not determined

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 2.0100
• Melting Point: 244°C(lit.)
• Boiling Point: 456.3°C at 760 mmHg
• Flash Point: 229.8±31.5 °C
• Refractive Index: -20 ° (C=4, H2O)
• PSA: 93.81000
• LogP: -1.74510
• Optical Activity: [α]19/D −21°, c = 4 in H2O

2,2'-Anhydrouridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents